Cas no 110545-68-1 (2-Thiophenecarboxylic acid, 4-bromo-3-methoxy-)

• Product Name: 2-Thiophenecarboxylic acid, 4-bromo-3-methoxy-
• CAS No: 110545-68-1
• MF: C₆H₅BrO₃S
• MW: 237.071099996567
• CID: 1194240
• PubChem ID: 542267
• Update Time: 2025-04-20

2-Thiophenecarboxylic acid, 4-bromo-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-bromo-3-methoxy-
• 4-bromo-3-methoxythiophene-2-carboxylic acid
• 4-Bromo-3-methoxy-2-thiophenecarboxylic acid #
• Thiophene-2-carboxylic acid, 4-bromo-3-methoxy-
• DTXSID90337372
• SCHEMBL1760856
• 4-bromo-3-methoxy-2-thiophene carboxylic acid
• 4-Bromo-2-carboxy-3-methoxy-thiophene
• 4-bromo-3-methoxythiophene-2-carboxylicacid
• DA-39872
• 4-Bromo-2-carboxy-3-methoxythiophene
• 110545-68-1

• Inchi： 1S/C6H5BrO3S/c1-10-4-3(7)2-11-5(4)6(8)9/h2H,1H3,(H,8,9)
• InChI Key： OLDGPQVUEMIBNR-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C(=O)O)=C1OC

Computed Properties

• Exact Mass: 235.91425
• Monoisotopic Mass: 235.91428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 46.53
• LogP: 2.21740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids